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Introduction

Ulexite, a hydrated sodium calcium borate mineral with the chemical formula

NaCaB₅O₆(OH)₆·5H₂O, is a naturally occurring material renowned for its unique fiber optic

properties.[1][2][3][4] This phenomenon, often demonstrated in the well-known "TV rock"

specimens, arises from the mineral's internal structure, which consists of parallel fibrous

crystals. These natural fibers act as light pipes, transmitting light and images along their length

with remarkable clarity through total internal reflection.[1][5][6] While this intrinsic property has

made ulexite a popular tool for educational demonstrations, its application in advanced

materials science remains a field with significant untapped potential.

These application notes provide a comprehensive overview of the known properties of ulexite
relevant to its fiber optic applications and explore its emerging uses in materials science,

particularly in the development of novel composite materials and radiation shielding

technologies. The information is intended for researchers, scientists, and professionals in

materials science and engineering who are interested in leveraging the unique optical and

chemical properties of this mineral.

Physical and Optical Properties of Ulexite
Ulexite's utility in materials science is fundamentally linked to its distinct physical and optical

characteristics. A summary of these properties is presented in the table below, compiled from

various mineralogical and scientific sources.
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Property Value Citation(s)

Chemical Formula NaCaB₅O₆(OH)₆·5H₂O [1][4]

Crystal System Triclinic [1]

Crystal Habit

Acicular to fibrous, often in

compact parallel or radiating

masses

[1][7]

Refractive Index
nα = 1.491–1.496, nβ = 1.504–

1.506, nγ = 1.519–1.520
[1]

Birefringence δ = 0.028 [1]

Mohs Hardness 2.5 [1][4]

Specific Gravity 1.95 - 1.96 g/cm³ [1]

Luster Vitreous to silky [4]

Transparency Transparent to translucent [4]

Solubility Slightly soluble in water [1]

Diagram 1: The "TV Rock" Phenomenon

The following diagram illustrates the principle behind ulexite's image-transmitting capability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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